Cas no 516-37-0 (Cerevisterol)

• Product Name: Cerevisterol
• CAS No: 516-37-0
• MF: C₂₈H₄₆O₃
• MW: 430.663049221039
• CID: 373781
• PubChem ID: 10181133
• Update Time: 2025-04-19

Cerevisterol Chemical and Physical Properties

Names and Identifiers

• Ergosta-7,22-diene-3,5,6-triol,(3b,5a,6b,22E)-
• CEREVISTEROL
• Ergosta-7
• [ "Ergosta-7", "22-diene-3", "5", "6-triol" ]
• Cerevisterin
• W2330
• Q15410887
• AKOS040760066
• CHEBI:68083
• FS-9952
• (3beta,5alpha,6beta,22E)-Ergosta-7,22-diene-3,5,6-triol
• (3S,5R,6R,9S,10R,13R,14R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-1,2,3,4,6,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthrene-3,5,6-triol
• 516-37-0
• SCHEMBL3277925
• CS-0023859
• HY-N3571
• CHEMBL491546
• UNII-6MHQ9J8E6J
• 6MHQ9J8E6J
• 5alpha-Ergosta-7,22-diene-3beta,5,6beta-triol
• (22E)-ergosta-7,22-diene-3beta,5alpha,6beta-triol
• Ergosta-7,22-diene-3,5,6-triol, (3beta,5alpha,6beta,22E)-
• DTXSID001045318
• 5alpha-Ergosta-7,22-diene-3beta,5,6-triol
• Ergosta-7,22E-diene-3beta,5alpha,6beta-triol
• 260062-90-6
• Ergosta-7,22-diene-3beta,5alpha,6beta-triol
• 100761-25-9
• 22E,24R‐3β, 5α ,6α‐trihydroxyergosta-7, 22-diene
• (-)-Cerevisteri
• Ergosta-7,22-diene-5alpha,6beta,7beta-triol
• Ergosta-7,22-diene-3beta,5alpha,6alpha-triol
• 22E,24R‐ergosta‐7,22‐diene‐3β,5β,6α‐triol
• Ergosta-7,22-diene-3,5,6-triol, (3.beta.,5.alpha.,6.beta.)-
• (3S,5R,6R,9S,10R,13R,14R,17R)-17-((E,2R,5R)-5,6-dimethylhept-3-en-2-yl)-10,13-dimethyl-1,2,3,4,6,9,11,12,14,15,16,17-dodecahydrocyclopenta(a)phenanthrene-3,5,6-triol
• Ergosta-7,22-diene-3,5,6-triol, (3beta,5alpha,6beta)-
• Ergosta-7,22-diene-3,5,6-triol, (3.beta.,5.alpha.,6.beta.,22E)-
• 5.alpha.-Ergosta-7,22-diene-3.beta.,5,6.beta.-triol
• Cerevisterol

• Inchi： 1S/C28H46O3/c1-17(2)18(3)7-8-19(4)22-9-10-23-21-15-25(30)28(31)16-20(29)11-14-27(28,6)24(21)12-13-26(22,23)5/h7-8,15,17-20,22-25,29-31H,9-14,16H2,1-6H3/b8-7+/t18-,19+,20-,22+,23-,24-,25+,26+,27+,28-/m0/s1
• InChI Key： ARXHRTZAVQOQEU-BRVLHLJYSA-N
• SMILES： O[C@]12C[C@H](CC[C@]1(C)[C@H]1CC[C@]3(C)[C@@H]([C@@H](/C=C/[C@H](C)C(C)C)C)CC[C@H]3C1=C[C@H]2O)O

Computed Properties

• Exact Mass: 430.34500
• Monoisotopic Mass: 430.345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7
• XLogP3: 5.6

Experimental Properties

• Color/Form: Powder
• Density: 1.08
• Boiling Point: 535 °C at 760 mmHg
• Flash Point: 221.2 °C
• Refractive Index: 1.556
• PSA: 60.69000
• LogP: 5.49640

Cerevisterol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives